2-Bromo-4,5-dinitrotoluene

• IUPAC Name: 1-bromo-2-methyl-4,5-dinitrobenzene
• InChI: InChI=1S/C7H5BrN2O4/c1-4-2-6(9(11)12)7(10(13)14)3-5(4)8/h2-3H,1H3
• InChI Key: DSQHAQRGHKMWNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C7H5BrN2O4
• DSSTOX Substance ID: DTXSID90856598
• Molecular Weight: 261.03 g/mol
• CAS No.: 857001-14-0

Description

2-Bromo-4,5-dinitrotoluene, also known as 2,4-dinitro-3-bromobenzene or 2,4-DNB, is an organic compound used in a variety of scientific and industrial applications. It is a yellow crystalline solid with a pungent odor, and it is soluble in water, alcohol, and ether. 2,4-DNB is a brominated derivative of toluene, a common aromatic hydrocarbon found in petroleum and coal tar. It is an important reagent in organic synthesis and is used in the production of various pharmaceuticals and explosives.

Scientific Research Applications

Detection and Sensing Applications

2,4-Dinitrotoluene (2,4-DNT), a closely related compound to 2-Bromo-4,5-dinitrotoluene, has been used in research for developing sensors. A study by Chakraborty et al. (2020) discussed the creation of a ZnO–Ag2O composite nanoflower on a gold substrate for the electrochemical sensor to detect 2,4-DNT due to its presence in water as a contaminant (Chakraborty et al., 2020). Another study by Brown et al. (2015) developed a method for the determination of 2,4-DNT using a modified electrode, highlighting the potential for detecting low concentrations of such compounds (Brown et al., 2015).

Biodegradation and Environmental Impact

The aerobic biodegradation of 2,4-DNT and related compounds has been a significant research area. Freedman et al. (1996) explored the biodegradability of hazardous compounds like 2,4-DNT, highlighting their potential environmental impact and the need for effective removal methods (Freedman et al., 1996). Kundu et al. (2015) discussed the biodegradation of 2,4-DNT using Rhodococcus pyridinivorans NT2, providing insights into the metabolic pathways and bioremediation techniques for such compounds (Kundu et al., 2015).

Chemical Synthesis and Reactions

Research by Bujok et al. (2018) demonstrated a method for synthesizing 2,4-dinitrobenzyl ketones from 2,4-dinitrotoluene, highlighting the use of such compounds in chemical synthesis (Bujok et al., 2018). Additionally, Nabi et al. (1983) investigated solid-state reactions of 2,4-dinitrotoluene for the detection and determination of various organic compounds (Nabi et al., 1983).

Atmospheric and Environmental Chemistry

The study of atmospheric pressure chemical ionization of dinitrotoluene isomers, including 2,4-DNT, by Asselin and Paré (1981) provides insights into the environmental behavior and detection of these compounds in the atmosphere (Asselin & Paré, 1981).

Mechanism of Action

Target of Action

It’s known that nitroaromatic compounds like 2,4-dinitrotoluene, a related compound, can interact with biological macromolecules .

Mode of Action

It’s known that brominated compounds can undergo free radical reactions . In such reactions, a bromine atom is typically added to the molecule, which can lead to significant changes in its chemical behavior .

Biochemical Pathways

It’s known that dinitrotoluene, a related compound, can be degraded by bacteria through specific pathways . These pathways involve novel oxygenases for oxidative denitration and subsequent ring-fission .

Result of Action

It’s known that nitroaromatic compounds can have significant toxic effects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Bromo-4,5-dinitrotoluene. For instance, the compound’s degradation can be influenced by environmental conditions, as seen in the biodegradation of related compounds . .